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Compound of Interest

Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the preparation of saturated calcium iodate

solutions, a critical step for various experimental procedures in research and development. The

protocols outlined below ensure the creation of a stable and reliable saturated solution for use

in assays and analytical studies.

Data Presentation: Solubility of Calcium Iodate
The solubility of calcium iodate in water is temperature-dependent. The following table

summarizes the quantitative data for the solubility of calcium iodate at various temperatures.

Temperature (°C) Solubility ( g/100 mL)

0 0.10[1]

15 0.20[1]

20 0.25[2]

90 0.67[1]

100 0.95[1]
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Experimental Protocols
Two primary methods are presented for the preparation of a saturated calcium iodate solution.

Method A involves the direct dissolution of solid calcium iodate, while Method B describes the

in-situ preparation via a precipitation reaction.

Method A: Direct Dissolution of Calcium Iodate
This method is straightforward and suitable when solid calcium iodate is readily available.

Materials:

Calcium iodate (Ca(IO₃)₂) solid

Deionized or distilled water

Magnetic stirrer and stir bar

Beaker or Erlenmeyer flask

Filtration apparatus (e.g., filter paper and funnel)

Protocol:

Addition of Excess Solid: To a beaker or Erlenmeyer flask, add an excess amount of solid

calcium iodate to a known volume of deionized water. The excess solid is crucial to ensure

that the solution reaches saturation.

Stirring and Equilibration: Place the flask on a magnetic stirrer and stir the suspension

vigorously. Allow the solution to stir for an extended period (e.g., 24 hours) at a constant

temperature to ensure that equilibrium is reached. For faster saturation, the mixture can be

gently heated and then allowed to cool to the desired experimental temperature while

stirring.

Settling and Filtration: Turn off the stirrer and allow the excess solid to settle at the bottom of

the container. Carefully decant or filter the supernatant to separate the saturated solution

from the undissolved solid. It is critical to avoid transferring any solid particles into the final

solution.
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Method B: Preparation by Precipitation Reaction
This method is useful when solid calcium iodate is not available or when a freshly precipitated

solid is desired.

Materials:

0.2 M Potassium iodate (KIO₃) solution

1 M Calcium nitrate (Ca(NO₃)₂) solution

Deionized or distilled water

Beakers

Stirring rod

Filtration apparatus

Protocol:

Precipitation: In a beaker, mix 50 mL of 0.2 M potassium iodate solution with 20 mL of 1 M

calcium nitrate solution. A white precipitate of calcium iodate will form immediately.

Digestion of Precipitate: Allow the mixture to stand for approximately 5-10 minutes to ensure

complete precipitation. This process, known as digestion, allows for the formation of larger,

more easily filterable crystals.

Washing the Precipitate: Separate the solid calcium iodate from the supernatant by filtration.

Wash the precipitate with small portions of deionized water to remove any soluble impurities.

Preparation of Saturated Solution: Transfer a portion of the washed solid calcium iodate to a

clean beaker containing a known volume of deionized water.

Equilibration: Follow steps 2 and 3 from Method A to ensure the solution is saturated.

Verification of Saturation: Iodometric Titration
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The concentration of the prepared saturated calcium iodate solution can be verified using

iodometric titration. This method determines the concentration of the iodate ion (IO₃⁻) in the

solution.

Principle:

The iodate ions in an acidic solution react with an excess of iodide ions (from potassium iodide)

to produce iodine. The liberated iodine is then titrated with a standardized sodium thiosulfate

solution using a starch indicator.

Reactions:

IO₃⁻(aq) + 5I⁻(aq) + 6H⁺(aq) → 3I₂(aq) + 3H₂O(l)

I₂(aq) + 2S₂O₃²⁻(aq) → 2I⁻(aq) + S₄O₆²⁻(aq)

Visualizations
Experimental Workflow for Preparation and Verification
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Preparation of Saturated Solution

Verification by Titration
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Allow excess solid to settle

Filter to obtain saturated solution

Take aliquot of saturated solution

Use in Experiment

Add KI and HCl

Titrate with Na₂S₂O₃

Endpoint detection (starch indicator)

Calculate [IO₃⁻]
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Caption: Workflow for preparing and verifying a saturated calcium iodate solution.
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Equilibrium in a Saturated Calcium Iodate Solution

Ca(IO₃)₂(s)

Ca²⁺(aq) + 2IO₃⁻(aq)

 Dissolution / Precipitation

Click to download full resolution via product page

Caption: Dissolution equilibrium of calcium iodate in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

